![molecular formula C11H11BrN2S B2380534 1-[4-(4-Bromophenyl)-1,3-thiazol-2-yl]ethan-1-amine CAS No. 642929-49-5](/img/structure/B2380534.png)
1-[4-(4-Bromophenyl)-1,3-thiazol-2-yl]ethan-1-amine
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Overview
Description
“1-[4-(4-Bromophenyl)-1,3-thiazol-2-yl]ethan-1-amine” is a chemical compound with a thiazole ring, which is a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms . The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, a mixture of p-bromo acetophenone, thiourea, and iodine was refluxed for 11–12 hours to synthesize 4-(4-bromophenyl)-thiazol-2-amine .Molecular Structure Analysis
The molecular structure of “1-[4-(4-Bromophenyl)-1,3-thiazol-2-yl]ethan-1-amine” is confirmed by physicochemical and spectral characteristics . The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom .Scientific Research Applications
For additional reading, you can find the crystal structure of this compound in the journal article titled “The crystal structure of N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-3-(2-methylphenyl)-2-sulfanylprop-2-enamide hydrate” . Additionally, a related compound with imidazole functionality has been evaluated for antihypertensive potential .
Mechanism of Action
Target of Action
Thiazole derivatives, which this compound is a part of, have been found to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .
Mode of Action
Thiazole derivatives are known to interact with their targets in a variety of ways, leading to different therapeutic effects . For instance, some thiazole derivatives have been found to inhibit the growth of tumor cells .
Biochemical Pathways
Thiazole derivatives are known to influence a variety of biochemical pathways due to their diverse biological activities . For example, they may affect the pathways related to inflammation, pain, microbial infections, and tumor growth .
Pharmacokinetics
The compound’s solubility in alcohol and ether suggests that it may be well-absorbed and distributed in the body.
Result of Action
Given the diverse biological activities of thiazole derivatives , it can be inferred that this compound may have a wide range of effects at the molecular and cellular levels.
Action Environment
It’s worth noting that the compound is sensitive to air , suggesting that its stability and efficacy may be affected by exposure to air.
properties
IUPAC Name |
1-[4-(4-bromophenyl)-1,3-thiazol-2-yl]ethanamine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11BrN2S/c1-7(13)11-14-10(6-15-11)8-2-4-9(12)5-3-8/h2-7H,13H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KUWRUGPKOMAJOU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=NC(=CS1)C2=CC=C(C=C2)Br)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11BrN2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.19 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[4-(4-Bromophenyl)-1,3-thiazol-2-yl]ethan-1-amine |
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